4,4-difluoro-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one

• Molecular Formula: C10H9F2NO
• Molecular Weight: 197.18 g/mol
• IUPAC Name: 4,4-difluoro-2,3-dihydro-1H-1-benzazepin-5-one
• InChI: InChI=1S/C10H9F2NO/c11-10(12)5-6-13-8-4-2-1-3-7(8)9(10)14/h1-4,13H,5-6H2
• InChI Key: VMWCPVYTTIMJIK-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=CC=CC=C2C(=O)C1(F)F

Description

4,4-difluoro-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one is a useful research compound. Its molecular formula is C10H9F2NO and its molecular weight is 197.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,4-Difluoro-1-tosyl-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one (3.00 g) was dissolved in 14 ml of acetic acid, 7 ml of concentrated sulfuric acid was added to the solution and then the resulting mixture was heated at 60° C. for 10 hours. The reaction solution was ice-cooled, adjusted to a basic range with potassium hydroxide and extracted three times with ethyl acetate, and the resulting organic layer was dried over anhydrous potassium carbonate. By evaporating the reaction solvent, 4,4-difluoro-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one was obtained. This product was used in the following reaction without purification.